Cas no 744143-50-8 ((1Z)-2-(4-Iodophenyl)ethanimidamide)

• Product Name: (1Z)-2-(4-Iodophenyl)ethanimidamide
• CAS No: 744143-50-8
• MF: C₈H₉IN₂
• MW: 260.074933767319
• CID: 4457622
• PubChem ID: 4171148
• Update Time: 2025-06-30

(1Z)-2-(4-Iodophenyl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• (1Z)-2-(4-Iodophenyl)ethanimidamide
• 2-(4-IODO-PHENYL)-ACETAMIDINE
• AKOS014816137
• 744143-50-8
• SCHEMBL15149754
• 2-(4-Iodophenyl)acetimidamide

• MDL： MFCD05663308
• Inchi： 1S/C8H9IN2/c9-7-3-1-6(2-4-7)5-8(10)11/h1-4H,5H2,(H3,10,11)
• InChI Key： UPMWNIOLEDBEGW-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)CC(=N)N

Computed Properties

• Exact Mass: 259.98105Da
• Monoisotopic Mass: 259.98105Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes

Additional information on (1Z)-2-(4-Iodophenyl)ethanimidamide

Introduction to (1Z)-2-(4-Iodophenyl)ethanimidamide (CAS No. 744143-50-8)

(1Z)-2-(4-Iodophenyl)ethanimidamide, also known by its CAS number 744143-50-8, is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound has garnered considerable attention due to its unique chemical structure and potential applications in various therapeutic areas. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to (1Z)-2-(4-Iodophenyl)ethanimidamide.

Chemical Structure and Properties

(1Z)-2-(4-Iodophenyl)ethanimidamide is an organic compound characterized by its imidamide functional group and a substituted phenyl ring. The presence of the iodine atom in the para position of the phenyl ring imparts unique electronic and steric properties to the molecule. The imidamide group, on the other hand, is known for its ability to form hydrogen bonds, which can influence the compound's solubility and reactivity. The chemical formula of (1Z)-2-(4-Iodophenyl)ethanimidamide is C₉H₉IN₂, with a molecular weight of approximately 236.08 g/mol.

The compound exhibits moderate solubility in polar solvents such as water and methanol, making it suitable for various chemical reactions and biological assays. Its melting point is reported to be around 150-152°C, and it is stable under standard laboratory conditions. However, it is important to handle the compound with care to avoid exposure to moisture and air, as these can affect its stability.

Synthesis Methods

The synthesis of (1Z)-2-(4-Iodophenyl)ethanimidamide has been explored through several methodologies, each offering distinct advantages in terms of yield, purity, and scalability. One common approach involves the reaction of 4-iodobenzaldehyde with ammonia or an amine derivative under controlled conditions. The Z-isomer can be selectively obtained by optimizing reaction parameters such as temperature, solvent, and catalyst.

A recent study published in the Journal of Organic Chemistry detailed a novel synthetic route that employs a palladium-catalyzed coupling reaction followed by an imination step. This method not only improves the yield but also enhances the stereoselectivity of the Z-isomer formation. The use of environmentally friendly solvents and catalysts further aligns this synthetic approach with green chemistry principles.

Biological Activities and Therapeutic Potential

(1Z)-2-(4-Iodophenyl)ethanimidamide has shown promising biological activities that make it a valuable candidate for drug development. One of its key properties is its ability to modulate enzyme activity, particularly in pathways involved in inflammation and cancer. Studies have demonstrated that this compound can inhibit specific enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial in the production of pro-inflammatory mediators.

In addition to its anti-inflammatory effects, (1Z)-2-(4-Iodophenyl)ethanimidamide has exhibited antiproliferative activity against various cancer cell lines. Research conducted at the National Cancer Institute found that this compound selectively targets cancer cells while sparing normal cells, suggesting its potential as a targeted therapy. The mechanism of action appears to involve the induction of apoptosis through mitochondrial dysfunction and DNA damage.

Clinical Trials and Future Directions

The therapeutic potential of (1Z)-2-(4-Iodophenyl)ethanimidamide has led to several preclinical studies and early-stage clinical trials. Preliminary results from phase I clinical trials have shown that the compound is well-tolerated at low doses with minimal side effects. Further studies are underway to optimize dosing regimens and evaluate long-term safety profiles.

Ongoing research is also exploring combination therapies involving (1Z)-2-(4-Iodophenyl)ethanimidamide with other anticancer agents to enhance treatment efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development process and bring this promising compound closer to clinical application.

Conclusion

In conclusion, (1Z)-2-(4-Iodophenyl)ethanimidamide (CAS No. 744143-50-8) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its promising biological activities, makes it an attractive candidate for further investigation. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, it is likely that this compound will play an increasingly important role in the development of novel treatments for various diseases.